Cas no 38322-69-9 (ethyl 6-chloro-4-oxo-chromene-2-carboxylate)

• Product Name: ethyl 6-chloro-4-oxo-chromene-2-carboxylate
• CAS No: 38322-69-9
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• MDL: MFCD01199204
• CID: 923365
• PubChem ID: 217219
• Update Time: 2025-06-18

ethyl 6-chloro-4-oxo-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-chloro-4-oxo-chromene-2-carboxylate
• ethyl 6-chloro-4-oxochromene-2-carboxylate
• DTXSID60191685
• DB-265017
• ethyl 6-chlorochromone-2-carboxylate
• HMS1523P18
• 4H-1-Benzopyran-2-carboxylic acid, 6-chloro-4-oxo-, ethyl ester
• Oprea1_600481
• JKMIKRDROJBJMP-UHFFFAOYSA-N
• SCHEMBL1503886
• 38322-69-9
• 6-chloro-4-oxo-4H-chromene-2-carboxylic acid ethyl ester
• ethyl 6-chloro-4-oxo-4H-chromene-2-carboxylate
• CHEMBL2312486
• BRN 1250552
• AI-204/31682014
• Ethyl 6-chloro-4-oxo-4H-1-benzopyran-2-carboxylate
• BDBM50489175
• SY323414
• MFCD01199204
• Maybridge4_001052
• F89502
• IDI1_031634

• MDL： MFCD01199204
• Inchi： 1S/C12H9ClO4/c1-2-16-12(15)11-6-9(14)8-5-7(13)3-4-10(8)17-11/h3-6H,2H2,1H3
• InChI Key： JKMIKRDROJBJMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=C(C(=O)OCC)O2)=O

Computed Properties

• Exact Mass: 252.01897
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 6-chloro-4-oxo-chromene-2-carboxylate

Ethyl 6-chloro-4-oxo-chromene-2-carboxylate (CAS No. 38322-69-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-chloro-4-oxo-chromene-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 38322-69-9, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, belonging to the chromene class, has garnered attention due to its structural versatility and its role in synthesizing various biologically active molecules. The presence of a chloro substituent at the 6-position and a carboxylate group at the 2-position enhances its reactivity, making it a valuable building block for medicinal chemists.

The chromene scaffold, characterized by a benzopyranone core, is well-documented for its pharmacological properties. Compounds derived from chromenes have shown promise in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific modifications in ethyl 6-chloro-4-oxo-chromene-2-carboxylate contribute to its utility in designing novel drug candidates with enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Ethyl 6-chloro-4-oxo-chromene-2-carboxylate has been employed in the synthesis of several pharmacologically relevant molecules. For instance, studies have demonstrated its role in developing inhibitors targeting specific enzymatic pathways involved in cancer progression. The chloro group at the 6-position allows for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, enabling the creation of complex molecular architectures.

One of the most compelling aspects of ethyl 6-chloro-4-oxo-chromene-2-carboxylate is its adaptability in multi-step synthetic routes. Researchers have leveraged this compound to construct intricate scaffolds that mimic natural products known for their therapeutic benefits. The carboxylate moiety at the 2-position facilitates esterification or amidation reactions, broadening its applicability in drug design. Furthermore, the electron-withdrawing nature of the oxo group enhances electrophilic aromatic substitution reactions, allowing for precise functionalization at desired positions.

The pharmaceutical industry has increasingly recognized the importance of intermediates like ethyl 6-chloro-4-oxo-chromene-2-carboxylate in streamlining drug development processes. By providing a robust platform for structural diversification, this compound aids in accelerating the discovery of novel therapeutics. Recent advancements in synthetic methodologies have further highlighted its potential, particularly in combinatorial chemistry and high-throughput screening platforms where rapid generation of diverse analogs is crucial.

From a mechanistic standpoint, the reactivity of ethyl 6-chloro-4-oxo-chromene-2-carboxylate has been extensively studied. The chloro substituent is particularly interesting as it can undergo various transformations depending on reaction conditions. For example, under palladium-catalyzed conditions, it can participate in cross-coupling reactions to introduce aryl or vinyl groups at the 6-position. This modularity allows chemists to fine-tune the electronic and steric properties of the chromene core, optimizing interactions with biological targets.

The carboxylate group also plays a pivotal role in determining the solubility and bioavailability of derivatives synthesized from this intermediate. By adjusting pH or employing protecting groups, researchers can modulate these properties to enhance pharmacokinetic profiles. This flexibility is particularly valuable when designing drugs intended for oral administration or targeted delivery systems.

In conclusion, ethyl 6-chloro-4-oxo-chromene-2-carboxylate (CAS No. 38322-69-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications and synthetic strategies involving this compound, its significance is poised to grow further, solidifying its place as a key intermediate in drug discovery efforts worldwide.